Cas no 22442-48-4 (3-(4-Methoxyphenyl)propionitrile)
22442-48-4 structure
Product Name:3-(4-Methoxyphenyl)propionitrile
CAS No:22442-48-4
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00016404
CID:265790
PubChem ID:519953
Update Time:2025-04-19
3-(4-Methoxyphenyl)propionitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Methoxyphenyl)propionitrile
- 4-methoxyBenzenepropanenitrile
- Benzenepropanenitrile,4-methoxy-
- 3-(4-methoxyphenyl)propanenitrile
- CS-0213322
- Hydrocinnamonitrile, p-methoxy-
- 4-10-00-00638 (Beilstein Handbook Reference)
- Benzenepropanenitrile, 4-methoxy-
- Anisylacetonitril
- 4-Methoxy-Benzenepropanenitrile
- SCHEMBL1343898
- EN300-1868735
- AKOS012322949
- DTXSID70176983
- MFCD00016404
- FT-0676390
- 3-(4-Methoxyohenyl)propionitrile
- 3-(4-Methoxyphenyl)propanenitrile #
- p-Methoxyhydrocinnamonitrile
- BRN 2090556
- beta-(4-Methoxyphenyl)propionitrile
- 3-(p-Methoxyphenyl)propionitrile
- J-510729
- 22442-48-4
- Benzenepropanenitrile, 4-methoxy- (9CI)
- 3-(4-methoxyphenyl)-propionitrile
- .beta.(p-Methoxyphenyl)propionitrile
- 3-(4-Methoxyphenyl)propionitrile,
- A18477
- FS-4694
- DB-021667
- G77429
-
- MDL： MFCD00016404
- Inchi： 1S/C10H11NO/c1-12-10-6-4-9(5-7-10)3-2-8-11/h4-7H,2-3H2,1H3
- InChI Key： ORAXBZFDDWPRRD-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1)CCC#N
Computed Properties
- Exact Mass: 161.08400
- Monoisotopic Mass: 161.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 33A^2
Experimental Properties
- Density: 1,05 g/cm3
- Boiling Point: 105°C 1mm
- Flash Point: 130.1°C
- Refractive Index: 1.514
- PSA: 33.02000
- LogP: 2.15138
3-(4-Methoxyphenyl)propionitrile Security Information
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT, IRRITANT-HARMFUL
- Risk Phrases：R20/21/22
3-(4-Methoxyphenyl)propionitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(4-Methoxyphenyl)propionitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005666-5g |
3-(4-Methoxyphenyl)propionitrile |
22442-48-4 | 99% | 5g |
2485CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005666-1g |
3-(4-Methoxyphenyl)propionitrile |
22442-48-4 | 99% | 1g |
665CNY | 2021-05-07 | |
| Fluorochem | 018804-250mg |
3-(4-Methoxyphenyl)propionitrile |
22442-48-4 | 99% | 250mg |
￡12.00 | 2022-03-01 | |
| Fluorochem | 018804-5g |
3-(4-Methoxyphenyl)propionitrile |
22442-48-4 | 99% | 5g |
￡113.00 | 2022-03-01 | |
| Fluorochem | 018804-25g |
3-(4-Methoxyphenyl)propionitrile |
22442-48-4 | 99% | 25g |
￡446.00 | 2022-03-01 | |
| Fluorochem | 018804-1g |
3-(4-Methoxyphenyl)propionitrile |
22442-48-4 | 99% | 1g |
￡31.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005666-5g |
3-(4-Methoxyphenyl)propionitrile |
22442-48-4 | 99% | 5g |
2485.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005666-1g |
3-(4-Methoxyphenyl)propionitrile |
22442-48-4 | 99% | 1g |
665.0CNY | 2021-07-05 | |
| abcr | AB150168-5 g |
3-(4-Methoxyphenyl)propionitrile; 99% |
22442-48-4 | 5g |
€209.00 | 2022-06-12 | ||
| abcr | AB150168-25 g |
3-(4-Methoxyphenyl)propionitrile; 99% |
22442-48-4 | 25g |
€664.80 | 2022-06-12 |
3-(4-Methoxyphenyl)propionitrile Related Literature
-
Karim Muratov,Ekaterina Kuchuk,Sreekumar Vellalath,Oleg I. Afanasyev,Alexei P. Moskovets,Gleb Denisov,Denis Chusov Org. Biomol. Chem. 2018 16 7693
22442-48-4 (3-(4-Methoxyphenyl)propionitrile) Related Products
- 144587-95-1(1,3-Benzenedipropanenitrile, 2-methoxy-)
- 62248-72-0(Benzenepentanenitrile, 3-methoxy-)
- 1129-59-5(3-(3-Methoxyphenyl)propanenitrile)
- 145851-06-5(3-(2-methoxyphenyl)propanenitrile)
- 149506-42-3(Benzenepentanenitrile, 4-methoxy-)
- 72457-25-1(Benzenebutanenitrile, 4-methoxy-)
- 204573-66-0(Butanedinitrile, 2,3-bis[(4-methoxyphenyl)methyl]-)
- 91152-85-1(4-(3-Methoxyphenyl)butanenitrile)
- 22442-51-9
- 60277-31-8([1,1'-BIPHENYL]-4-PROPANENITRILE, 4'-METHOXY-)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
